Cas no 42076-32-4 (1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine)

• Product Name: 1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine
• CAS No: 42076-32-4
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 1017125
• Update Time: 2023-08-02

1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,1-ethyl-N-2-propynyl-(9CI)
• 1-ethyl-N-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-amine
• 1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine

• Inchi： 1S/C12H13N3/c1-3-9-13-12-14-10-7-5-6-8-11(10)15(12)4-2/h1,5-8H,4,9H2,2H3,(H,13,14)
• InChI Key： OETIRWJJJUVGNZ-UHFFFAOYSA-N
• SMILES： N1(C(NCC#C)=NC2C=CC=CC1=2)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Topological Polar Surface Area: 29.8